Cas no 609791-64-2 ((2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate)

• Product Name: (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate
• CAS No: 609791-64-2
• MF: C₂₁H₂₃NO₆S
• MW: 417.475425004959
• CID: 5911698
• PubChem ID: 2104605
• Update Time: 2025-05-23

(2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

• (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate
• benzo[d][1,3]dioxol-5-ylmethyl 4-((4-methylpiperidin-1-yl)sulfonyl)benzoate
• AKOS000806379
• CHEMBL1408786
• SR-01000269162
• 609791-64-2
• 1,3-benzodioxol-5-ylmethyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate
• MLS000531705
• SMR000136683
• SR-01000269162-1
• F1379-0001
• (2H-1,3-benzodioxol-5-yl)methyl 4-[(4-methylpiperidin-1-yl)sulfonyl]benzoate
• HMS2454O09
• 1,3-benzodioxol-5-ylmethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate
• Benzoic acid, 4-[(4-methyl-1-piperidinyl)sulfonyl]-, 1,3-benzodioxol-5-ylmethyl ester

• Inchi： 1S/C21H23NO6S/c1-15-8-10-22(11-9-15)29(24,25)18-5-3-17(4-6-18)21(23)26-13-16-2-7-19-20(12-16)28-14-27-19/h2-7,12,15H,8-11,13-14H2,1H3
• InChI Key： SIZRSXWJODZILD-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=C2OCOC2=C1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 417.12460863g/mol
• Monoisotopic Mass: 417.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 575.2±52.0 °C(Predicted)
• pka: -5.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate

(2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate (CAS No. 609791-64-2)

(2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate (CAS No. 609791-64-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole moiety, a sulfonyl group, and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole moiety is a common structural motif found in various natural products and synthetic compounds with diverse biological activities. It is known for its ability to modulate receptor interactions and enhance the lipophilicity of molecules, making it an attractive scaffold for drug design. The sulfonyl group, on the other hand, is often used to improve the metabolic stability and solubility of compounds, which are crucial factors in drug development. The piperidine ring, a six-membered cyclic amine, is frequently incorporated into drug molecules to enhance their pharmacological properties, such as receptor binding affinity and selectivity.

Recent studies have highlighted the potential of (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. This makes it a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and enzymes, such as interleukin-6 (IL-6) and cyclooxygenase (COX). These findings suggest that it may have potential as an anti-inflammatory agent for conditions like rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic profile of (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate has also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for its use in chronic conditions requiring long-term treatment.

Furthermore, safety assessments have been conducted to evaluate the potential toxicological effects of (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The synthesis of (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of benzodioxole derivatives with sulfonyl chlorides followed by functionalization of the piperidine ring. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, (2H-1,3-benzodioxol-5-yl)methyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate (CAS No. 609791-64-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.